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Compound of Interest

Compound Name: 1-(m-Nitro-phenyl)-2-nitro-propane

Cat. No.: B8508898

Disclaimer: A specific Safety Data Sheet (SDS) for 1-(m-Nitro-phenyl)-2-nitro-propane (CAS
No. 29865-59-6) is not readily available in public databases. The following guidance is based
on the general properties and hazards of aromatic nitro compounds. It is imperative to consult
with your institution's Environmental Health and Safety (EHS) department and a licensed
hazardous waste disposal company for specific disposal instructions. Never attempt to treat or
dispose of this chemical without expert guidance.

This document provides essential safety and logistical information for researchers, scientists,
and drug development professionals handling 1-(m-Nitro-phenyl)-2-nitro-propane, focusing
on proper operational and disposal plans.

Immediate Safety and Handling Precautions

Given its structure as an aromatic dinitro compound, 1-(m-Nitro-phenyl)-2-nitro-propane
should be handled as a highly hazardous substance. Aromatic nitro compounds are often toxic,
flammable, and can be explosive under certain conditions.

Personal Protective Equipment (PPE):
o Eye Protection: Wear chemical safety goggles and a face shield.

o Skin Protection: Use chemical-resistant gloves (e.g., nitrile or neoprene), a lab coat, and
closed-toe shoes.
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o Respiratory Protection: Work in a well-ventilated fume hood. If there is a risk of inhalation,
use a NIOSH-approved respirator with organic vapor cartridges.

Spill Response:

Evacuate the immediate area and eliminate all ignition sources.
o Ventilate the area.

o For small spills, absorb the material with an inert absorbent such as vermiculite, dry sand, or
earth. Do not use combustible materials like paper towels.

o Collect the absorbed material and contaminated surfaces into a sealed, properly labeled
container for hazardous waste disposal.

» For large spills, contact your institution's EHS department immediately.

First Aid:

Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek
immediate medical attention.

o Skin Contact: Immediately flush the skin with plenty of water for at least 15 minutes while
removing contaminated clothing. Seek medical attention.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

e Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.

Hazard Profile of Structurally Related Compounds

To understand the potential hazards of 1-(m-Nitro-phenyl)-2-nitro-propane, the following
table summarizes the properties of similar nitro compounds.
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Property

1-Nitropropane[1]
[2]

2-Nitropropane[3]
[41[5]

General Aromatic
Nitro Compounds

Physical State

Colorless liquid

Colorless liquid

Can be liquid or solid

Flammable liquid and

Highly flammable

Often combustible;

Flammability o )
vapor liquid some are explosive
Can cause cyanosis
Harmful if swallowed. (blueing of the skin),
Harmful if swallowed Toxic if inhaled. anemia, and damage
Toxicity or in contact with skin.  Suspected of causing to the liver and central
Toxic if inhaled. genetic defects and nervous system.
cancer. Readily absorbed
through the skin.
Sensitive to heat. Can  Can be unstable,
Reacts violently with react with amines, especially when
Reactivity oxidizers and strong heavy metal oxides, heated. May react

bases.

strong acids, and

strong alkalis.

violently with reducing

agents.

Exposure Limits
(TWA)

ACGIH TLV: 25 ppm

OSHA PEL: 25 ppm

Vary widely depending
on the specific

compound.

Logistical and Operational Disposal Plan

The disposal of 1-(m-Nitro-phenyl)-2-nitro-propane must be handled as a regulated

hazardous waste stream.

Waste Segregation and Collection:

e Do not mix this waste with other chemical waste streams unless explicitly instructed to do so

by your EHS department. Aromatic nitro compounds are incompatible with strong oxidizing

agents, strong bases, and acids.

o Collect waste in a designated, compatible container. A glass or polyethylene-lined steel

container is often suitable. Ensure the container has a secure, tight-fitting lid.
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e Do not fill the waste container to more than 80% capacity to allow for vapor expansion.
Labeling:
o Clearly label the waste container with the following information:

The words "Hazardous Waste"

[¢]

[e]

The full chemical name: "1-(m-Nitro-phenyl)-2-nitro-propane”

o

The specific hazards (e.g., "Flammable," "Toxic," "Reactive")

[¢]

The date accumulation started

[e]

Your name, lab number, and contact information
Storage:

» Store the sealed waste container in a designated, well-ventilated, and cool hazardous waste
storage area.

» Store away from incompatible materials, heat, sparks, and open flames.
e Ensure secondary containment is in place to capture any potential leaks.
Final Disposal:

o Contact your institution's EHS department to arrange for a pickup by a licensed hazardous
waste disposal company.

» Provide the disposal company with all available information about the waste, including its
chemical composition and any known hazards.

e The most likely method of disposal for this type of compound is high-temperature
incineration at a permitted facility.

Experimental Protocols
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No specific, validated experimental protocols for the laboratory-scale neutralization or
degradation of 1-(m-Nitro-phenyl)-2-nitro-propane were found in the searched literature.
Attempting to neutralize or treat this chemical in the lab without a validated protocol is
extremely dangerous and is strongly discouraged. Chemical reduction processes for nitro
compounds must be carefully controlled to avoid overheating and potential explosions.

Disposal Workflow

The following diagram illustrates the general workflow for the disposal of hazardous chemical

waste.
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Laboratory Operations
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Caption: General workflow for hazardous chemical waste disposal.
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Regulatory Compliance

All hazardous waste must be managed in accordance with local, state, and federal regulations.
In the United States, this includes regulations from the Environmental Protection Agency (EPA)
under the Resource Conservation and Recovery Act (RCRA) and the Department of
Transportation (DOT) for transportation. Ensure all documentation, such as hazardous waste
manifests, is completed accurately.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Proper Disposal Procedures for 1-(m-Nitro-phenyl)-2-
nitro-propane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8508898#1-m-nitro-phenyl-2-nitro-propane-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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